Cas no 3839-35-8 (Hexyl p-Toluenesulfonate)

• Product Name: Hexyl p-Toluenesulfonate
• CAS No: 3839-35-8
• MF: C₁₃H₂₀O₃S
• MW: 256.361103057861
• MDL: MFCD00059439
• CID: 305861
• PubChem ID: 87576711
• Update Time: 2025-06-14

Hexyl p-Toluenesulfonate Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-methyl-, hexyl ester
• Hexyl p-Toluenesulfonate
• hexyl 4-methylbenzenesulfonate
• : P-TOLUENESULFONIC ACID N-HEXYL ESTER
• 4-methylbenzenesulfonic acid n-hexylester
• hexyl tosylate
• n-hexyl p-toluenesulfonate
• n-hexyl tosylate
• p-methylbenzenesulfonic acid n-hexylester
• p-Toluenesulfonic Acid Hexyl Ester
• P-TOLUENESULFONIC ACID N-HEXYL ESTER
• IVQOVYWBHRSGJI-UHFFFAOYSA-N
• P-TOLUENESULFONICACIDN-HEXYLESTER
• Hexyl 4-methylbenzenesulfonate #
• NSC3219
• hexyl 4-methylbenzene-1-sulfonate
• VZ33573
• MFCD00059439
• FT-0635031
• 3839-35-8
• SCHEMBL812482
• benzenesulfonic acid, 4-methyl-, hexyl ester
• CS-0099477
• AKOS027321037
• D92412
• SY054269
• EN300-7006895
• InChI=1/C13H20O3S/c1-3-4-5-6-11-16-17(14,15)13-9-7-12(2)8-10-13/h7-10H,3-6,11H2,1-2H
• T0883
• DTXSID10277625
• NSC-3219
• AS-60157
• DB-049277
• P-TOLUENESULFONIC ACID, N-HEXYL ESTER

• MDL： MFCD00059439
• Inchi： 1S/C13H20O3S/c1-3-4-5-6-11-16-17(14,15)13-9-7-12(2)8-10-13/h7-10H,3-6,11H2,1-2H3
• InChI Key： IVQOVYWBHRSGJI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCCCCC

Computed Properties

• Exact Mass: 256.11300
• Monoisotopic Mass: 256.113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 51.8

Experimental Properties

• Density: 1,09 g/cm3
• Boiling Point: 197°C/2mmHg(lit.)
• Flash Point: 174.1°C
• Refractive Index: 1.4980 to 1.5010
• PSA: 51.75000
• LogP: 4.36140

Hexyl p-Toluenesulfonate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on Hexyl p-Toluenesulfonate

Recent Advances in the Application of Hexyl p-Toluenesulfonate (CAS: 3839-35-8) in Chemical Biology and Pharmaceutical Research

Hexyl p-Toluenesulfonate (CAS: 3839-35-8) is an organic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. As a sulfonate ester, it serves as a valuable intermediate in organic synthesis, particularly in the development of novel therapeutic agents and bioactive molecules. This research brief aims to provide an overview of the latest advancements related to Hexyl p-Toluenesulfonate, focusing on its synthesis, mechanistic insights, and potential applications in drug discovery and development.

Recent studies have highlighted the role of Hexyl p-Toluenesulfonate as a key reagent in the synthesis of alkylating agents, which are critical for the modification of biomolecules such as DNA, proteins, and carbohydrates. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the selective alkylation of nucleophilic sites in complex biological systems. The study utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate the reaction mechanisms and optimize the conditions for high-yield synthesis. These findings underscore the compound's potential in targeted drug delivery systems and precision medicine.

In addition to its synthetic utility, Hexyl p-Toluenesulfonate has been investigated for its role in prodrug design. A recent preprint on bioRxiv (2024) explored its use as a promoiety to enhance the bioavailability of poorly soluble drugs. The researchers employed computational modeling and in vitro assays to evaluate the hydrolysis kinetics and release profiles of prodrugs derived from Hexyl p-Toluenesulfonate. The results indicated that the compound could significantly improve drug solubility and absorption, making it a promising candidate for oral formulations of hydrophobic therapeutics.

Furthermore, the safety and toxicological profile of Hexyl p-Toluenesulfonate have been subjects of ongoing research. A 2023 report by the European Chemicals Agency (ECHA) provided updated data on its environmental persistence and ecotoxicological effects. While the compound exhibits moderate biodegradability, its potential bioaccumulation in aquatic organisms warrants further investigation. Concurrently, in vivo studies in rodent models have shown that Hexyl p-Toluenesulfonate has low acute toxicity, but long-term exposure studies are needed to fully assess its safety for pharmaceutical applications.

Looking ahead, the integration of Hexyl p-Toluenesulfonate into green chemistry protocols represents an exciting frontier. A 2024 study in Green Chemistry showcased its use in solvent-free reactions catalyzed by immobilized enzymes, reducing the environmental footprint of synthetic processes. This aligns with the growing demand for sustainable and eco-friendly methodologies in the pharmaceutical industry. Collaborative efforts between academia and industry are expected to accelerate the translation of these innovations into scalable production techniques.

In conclusion, Hexyl p-Toluenesulfonate (CAS: 3839-35-8) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its multifaceted applications—from synthetic chemistry to prodrug development—highlight its versatility and potential to address unmet medical needs. Future research should focus on optimizing its pharmacokinetic properties, expanding its therapeutic applications, and ensuring its safety for clinical use. This brief underscores the importance of interdisciplinary collaboration to unlock the full potential of Hexyl p-Toluenesulfonate in advancing human health.